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Compound of Interest

Compound Name: 2-Demethyilcolchicine
CAS No.: 7336-36-9
Cat. No.: B1346099
Get Quote
. J

Topic: Stability of 2-Demethylcolchicine in DMSO at
-20°C
Executive Summary

2-Demethylcolchicine (2-DMC) is a major metabolite of colchicine characterized by a phenolic
hydroxyl group at the C-2 position. While structurally similar to colchicine, this phenolic moiety
introduces specific stability challenges regarding oxidation and pH sensitivity that differ from the
parent compound.

When stored in Dimethyl Sulfoxide (DMSO) at -20°C, the system is chemically stable for 6-12
months provided two critical variables are controlled: Photo-isomerization (light exposure) and
Hygroscopicity (water absorption by DMSO).

This guide addresses the specific physicochemical behaviors of 2-DMC in cryo-storage and
provides actionable protocols to prevent compound degradation.

Part 1: The Critical Variables (FAQ)
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Q1: My 2-Demethylcolchicine stock solution has turned
from pale yellow to dark amber/brown. Is it still usable?

Status:Likely Degraded. Root Cause: Oxidation or Photodegradation. Unlike colchicine, 2-DMC
possesses a free hydroxyl group (phenol) at position 2. While DMSO is an excellent solvent, it
can act as a mild oxidant. If the solution was exposed to air or light, the phenol can oxidize to
quinoid-like species, or the tropolone ring can undergo photo-isomerization to form
lumicolchicines (- and y-lumicolchicine).

e Action: Run an LC-MS check. If the primary peak is <95%, discard the stock.

o Prevention: Always store under an inert gas (Argon/Nitrogen) and use amber vials.

Q2: Upon thawing my -20°C stock, | see a precipitate or
"cloudiness." Did the compound degrade?

Status:Physical Precipitation (Reversible). Root Cause: The "Wet DMSO" Phenomenon.
DMSO freezes at 18.5°C. At -20°C, it is a solid. DMSO is also extremely hygroscopic (attracts
water). If you opened the vial while it was still cold, atmospheric moisture condensed into the
DMSO. 2-DMC is hydrophobic; as water content in DMSO rises, solubility drops, causing
precipitation.

o Action: Vortex vigorously at room temperature (25°C). If solids persist, warm gently to 37°C
for 5 minutes.

e Prevention: See the Safe Thaw Protocol below.

Q3: Can | refreeze the DMSO stock after using it?

Status:Not Recommended (Limit to <3 cycles). Root Cause: Freeze-Thaw Stress. Repeated
phase transitions (solid

liquid) in DMSO can cause micro-precipitation. Furthermore, every time you open the vial to
use it, you introduce a small amount of moisture and oxygen.

o Action: Aliquot stocks into single-use volumes (e.g., 50 uL) immediately after initial
reconstitution.
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Part 2: Technical Data & Specifications

hysicochemical Profile[11[2][21[41SIG1Z][81[0]

Parameter

Specification Notes

Compound Name

Metabolite of Colchicine (C2

2-Demethylcolchicine ) e
ring modification)

Molecular Formula

MW: 385.41 g/mol

Solubility in DMSO

High solubility, but sensitive to
~20-25 mg/mL
water content.[1]

Storage Temp

DMSO is solid at this

-20°C (Optimal) temperature

Light Sensitivity

Tropolone ring isomerizes

High - .
under UV/Visible light.

Shelf Life (-20°C)

If protected from light and
6-12 Months )
moisture.

Part 3: Validated Protocols
Protocol A: The "Safe Thaw" Workflow

Objective: To prevent water condensation from compromising DMSO stock integrity.

Most degradation events occur during the handling phase, not storage. Following this strict

thermodynamic workflow ensures the DMSO remains anhydrous.
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Figure 1: The Safe Thaw Workflow. Adhering to the equilibration step prevents atmospheric
moisture from entering the hygroscopic DMSO solvent.

Protocol B: Reconstitution & Aliquoting

o Calculate: Determine the volume of DMSO required for a stock concentration (typically 10
mM or 25 mg/mL).

o Purge: If possible, use anhydrous DMSO that has been purged with nitrogen or argon.
» Dissolve: Add DMSO to the vial of 2-DMC. Vortex for 30 seconds.

o Note: The solution should be clear and pale yellow.
» Aliquot: Immediately dispense into light-protective (amber) microtubes.

o Reasoning: This avoids repeated freeze-thaw cycles of the master stock.

» Seal: Parafilm the caps to prevent gas exchange during long-term freezer storage.

Part 4: Degradation Mechanisms (Advanced
Troubleshooting)

If you observe erratic experimental results (e.g., loss of potency in tubulin binding assays), the
compound has likely degraded via one of two pathways.

Pathway 1: Photo-Isomerization (The "Lumicolchicine"
Trap)

The tropolone ring (Ring C) in colchicine derivatives is highly photoreactive.[2] Exposure to UV
or even fluorescent lab light causes a structural rearrangement into Lumicolchicines. These
isomers have significantly reduced affinity for tubulin, leading to false negatives in biological

assays.

Pathway 2: Oxidative Instability

The C-2 hydroxyl group on 2-DMC makes it more susceptible to oxidation than Colchicine. In
the presence of trace metals or peroxides (common in low-grade DMSO), the phenol can form
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quinoid intermediates.
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Figure 2: Primary degradation pathways. Photo-isomerization is the dominant failure mode,

rendering the drug pharmacologically inactive against tubulin.

Part 5: Troubleshooting Matrix

Observation

Probable Cause

Corrective Action

Precipitate after thawing

Moisture contamination
(DMSO absorbed water).

Warm to 37°C. If it fails to
redissolve, water content is
>10%; discard.

Darkening of color

Oxidation of the C-2 Phenol.

Check purity via HPLC. If
<95%, discard. Ensure future
stocks are argon-purged.

Loss of Biological Activity

Photo-conversion to

Lumicolchicine.[3]

Was the vial clear glass? If
yes, the compound is likely
isomerized. Use amber vials

strictly.

Viscous/Solid at -20°C

Normal behavior for DMSO.

Do not force pipette. Thaw

completely to RT before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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